Cas no 113458-66-5 (Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone)
![Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone structure](https://www.kuujia.com/scimg/cas/113458-66-5x300.png)
113458-66-5 structure
Product Name:Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone
CAS No:113458-66-5
Molecular Formula:C21H21N7O4
Molecular Weight:435.43594
CID:142906
PubChem ID:9570994
Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone Properties
Names and Identifiers
-
- Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone
- 4a-[4-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]phenyl]-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]h
- Benzaldehyde, 2-methoxy-, (4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido(5,4-e)-1,2,4-triazin-4a(2H)-yl)phenyl)hydrazone
- BRN 5672165
- 113458-66-5
-
- InChIKey: QHRFNBXJWABVQV-WSDLNYQXSA-N
- Inchi: InChI=1S/C21H21N7O4/c1-27-17-21(23-19(30)26-25-17,18(29)28(2)20(27)31)14-8-10-15(11-9-14)24-22-12-13-6-4-5-7-16(13)32-3/h4-12,24H,1-3H3,(H2,23,26,30)/b22-12+
- SMILES: COC1=CC=CC=C1/C=N/NC1=CC=C(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)C=C1
Computed Properties
- Exact Mass: 435.16573
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Monoisotopic Mass: 435.165502
- Heavy Atom Count: 32
- Complexity: 823
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 128
Experimental Properties
- PSA: 127.73
- Refractive Index: 1.695
- Density: 1.439
Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone Related Literature
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Upasana Singh,Denis Arutyunov,Urmila Basu,Henrique Dos Santos Seckler,Christine M. Szymanski,Stephane Evoy Anal. Methods, 2014,6, 5682-5689
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Wei E. Huang Environ. Sci.: Processes Impacts, 2015,17, 835-843
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3. 3D printing-directed auxetic Kevlar aerogel architectures with multiple functionalization options†Yang Liu,Jing Lyu,Qiang Lu,Wenhui Song J. Mater. Chem. A, 2020,8, 14243-14253
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Shota Kobayashi,Takuya Terai,Yuki Yoshikawa,Ryoya Ohkawa,Mika Ebihara,Masahito Hayashi,Kingo Takiguchi,Naoto Nemoto Chem. Commun., 2017,53, 3458-3461
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Isabelle Saur,Kay Severin Chem. Commun., 2005, 1471-1473
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Eva Dušička,Anatoly N. Nikitin,Igor Lacík Polym. Chem., 2019,10, 5870-5878
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9. Dynamic microarray system with gentle retrieval mechanism for cell-encapsulating hydrogel beads†‡Wei-Heong Tan Lab Chip, 2008,8, 259-266
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Ahmed Hussein Mohammed Al-Antaki,Kasturi Vimalanathan,Jillian Moffatt,Yichao Zou,Xiaofei Duan,Robert N. Lamb,Shujun Wang,Qin Li,Wei Zhang,Colin L. Raston React. Chem. Eng., 2018,3, 164-170
113458-66-5 (Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone) Related Products
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